Cas no 102170-48-9 (5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid)
102170-48-9 structure
Product Name:5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid
CAS No:102170-48-9
MF:C7H6N4O2
MW:178.14814043045
CID:5459724
PubChem ID:63821734
Update Time:2025-09-24
5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
- Z1157836415
- 5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid
-
- Inchi: 1S/C7H6N4O2/c1-4-5(6(12)13)2-11-7(10-4)8-3-9-11/h2-3H,1H3,(H,12,13)
- InChI Key: IDQTXPQXPMISMH-UHFFFAOYSA-N
- SMILES: OC(C1=CN2C(=NC=N2)N=C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- XLogP3: 0
- Topological Polar Surface Area: 80.4
5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1602334-0.05g |
5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
102170-48-9 | 95% | 0.05g |
$347.0 | 2023-07-09 | |
| Enamine | EN300-1602334-0.1g |
5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
102170-48-9 | 95% | 0.1g |
$518.0 | 2023-07-09 | |
| Enamine | EN300-1602334-0.25g |
5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
102170-48-9 | 95% | 0.25g |
$743.0 | 2023-07-09 | |
| Enamine | EN300-1602334-0.5g |
5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
102170-48-9 | 95% | 0.5g |
$1170.0 | 2023-07-09 | |
| Enamine | EN300-1602334-1.0g |
5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
102170-48-9 | 95% | 1.0g |
$1500.0 | 2023-07-09 | |
| Enamine | EN300-1602334-2.5g |
5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
102170-48-9 | 95% | 2.5g |
$2940.0 | 2023-07-09 | |
| Enamine | EN300-1602334-5.0g |
5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
102170-48-9 | 95% | 5.0g |
$4349.0 | 2023-07-09 | |
| Enamine | EN300-1602334-10.0g |
5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
102170-48-9 | 95% | 10.0g |
$6450.0 | 2023-07-09 | |
| Enamine | EN300-1602334-50mg |
5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
102170-48-9 | 95.0% | 50mg |
$347.0 | 2023-09-23 | |
| Enamine | EN300-1602334-100mg |
5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid |
102170-48-9 | 95.0% | 100mg |
$518.0 | 2023-09-23 |
5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
102170-48-9 (5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid) Related Products
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